Cas no 2228553-85-1 (5-(4-methylpiperidin-4-yl)oxyisoquinoline)

• Product Name: 5-(4-methylpiperidin-4-yl)oxyisoquinoline
• CAS No: 2228553-85-1
• MF: C₁₅H₁₈N₂O
• MW: 242.316223621368
• CID: 6280613
• PubChem ID: 165712046
• Update Time: 2025-10-31

5-(4-methylpiperidin-4-yl)oxyisoquinoline Chemical and Physical Properties

Names and Identifiers

• 5-(4-methylpiperidin-4-yl)oxyisoquinoline
• 2228553-85-1
• 5-[(4-methylpiperidin-4-yl)oxy]isoquinoline
• EN300-1726813

• Inchi： 1S/C15H18N2O/c1-15(6-9-16-10-7-15)18-14-4-2-3-12-11-17-8-5-13(12)14/h2-5,8,11,16H,6-7,9-10H2,1H3
• InChI Key： XEGDKSHVRPJJJP-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC2C=NC=CC1=2)C1(C)CCNCC1

Computed Properties

• Exact Mass: 242.141913202g/mol
• Monoisotopic Mass: 242.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.2Ų

Additional information on 5-(4-methylpiperidin-4-yl)oxyisoquinoline

Professional Introduction to 5-(4-methylpiperidin-4-yl)oxyisoquinoline (CAS No. 2228553-85-1)

5-(4-methylpiperidin-4-yl)oxyisoquinoline, a compound with the chemical identifier CAS No. 2228553-85-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the isoquinoline family, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural motif of 5-(4-methylpiperidin-4-yl)oxyisoquinoline incorporates a piperidine ring, which is known for its ability to enhance the solubility and bioavailability of drug molecules, making it an attractive scaffold for medicinal chemists.

The isoquinoline core itself is a heterocyclic aromatic compound that has been extensively studied for its pharmacological properties. Isoquinolines and their derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The introduction of a hydroxyl group at the 5-position and a methylpiperidine moiety at the 4-position in 5-(4-methylpiperidin-4-yl)oxyisoquinoline further modulates its pharmacokinetic and pharmacodynamic profiles, making it a promising candidate for further development.

In recent years, there has been a surge in research focused on developing novel isoquinoline derivatives as potential therapeutic agents. The unique structural features of 5-(4-methylpiperidin-4-yl)oxyisoquinoline have positioned it as a key compound in this research landscape. Studies have shown that this compound exhibits significant binding affinity to various biological targets, including enzymes and receptors involved in cancer progression and inflammation. The presence of the piperidine ring not only improves the compound's solubility but also enhances its ability to interact with biological targets, thereby increasing its therapeutic efficacy.

The synthesis of 5-(4-methylpiperidin-4-yl)oxyisoquinoline involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps include the formation of the isoquinoline core followed by functionalization with the hydroxyl group and the methylpiperidine side chain. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve these transformations efficiently. These methods not only improve the overall yield but also minimize side reactions, ensuring that the final product meets stringent quality standards.

The pharmacological evaluation of 5-(4-methylpiperidin-4-yl)oxyisoquinoline has revealed several intriguing properties. In vitro studies have demonstrated its ability to inhibit the activity of key enzymes involved in cancer cell proliferation, such as kinases and cyclases. Additionally, this compound has shown promise in reducing inflammation by modulating cytokine production and inhibiting pro-inflammatory signaling pathways. These findings suggest that 5-(4-methylpiperidin-4-yl)oxyisoquinoline could be a valuable therapeutic agent for treating various inflammatory and oncological disorders.

Preclinical studies have further validated the potential of 5-(4-methylpiperidin-4-yl)oxyisoquinoline as a drug candidate. Animal models have shown that this compound exhibits good oral bioavailability and distributes effectively throughout the body. Moreover, preliminary toxicity studies indicate that it is well-tolerated at therapeutic doses, suggesting a favorable safety profile. These results are encouraging and pave the way for further clinical investigations to assess its efficacy and safety in human patients.

The development of novel pharmaceuticals often relies on interdisciplinary collaboration between chemists, biologists, and clinicians. The case of 5-(4-methylpiperidin-4-yl)oxyisoquinoline exemplifies this collaborative approach. Chemists have designed and synthesized this compound based on structural insights derived from previous research, while biologists have conducted extensive testing to evaluate its biological activity. Clinicians are now poised to translate these findings into clinical trials, where they can assess its therapeutic potential in patients with relevant conditions.

The future prospects for 5-(4-methylpiperidin-4-yl)oxyisoquinoline are promising. Ongoing research is focused on optimizing its chemical structure to enhance its pharmacological properties further. Additionally, efforts are underway to develop formulations that improve its delivery and bioavailability. As our understanding of disease mechanisms continues to evolve, compounds like 5-(4-methylpiperidin-4-yl)oxyisoquinoline will play an increasingly important role in developing innovative treatments for complex diseases.

In conclusion, CAS No. 2228553-85-1, corresponding to 5-(4-methylpiperidin-4-yl)oxyisoquinoline, represents a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic applications. Its unique structural features and demonstrated biological activities make it a compelling candidate for further development. As research progresses, this compound is expected to contribute significantly to the treatment of various diseases, offering hope for improved patient outcomes.